Cas no 1638761-31-5 (tert-butyl rel-(1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate)

• Product Name: tert-butyl rel-(1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• CAS No: 1638761-31-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.29
• CID: 5181146
• PubChem ID: 127243373
• Update Time: 2026-03-05

tert-butyl rel-(1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-tert-butyl (1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• tert-butyl rel-(1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-8(6-12)4-7-5-9(7)13/h7-9H,4-6,12H2,1-3H3/t7-,8+,9+/m0/s1
• InChI Key： ZBNRVIGHEROTFW-DJLDLDEBSA-N
• SMILES： [C@]12([H])[C@]([H])(C1)C[C@H](CN)N2C(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl rel-(1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate

Comprehensive Overview of tert-butyl rel-(1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 1638761-31-5)

The compound tert-butyl rel-(1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate (CAS No. 1638761-31-5) is a highly specialized bicyclic amine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the 2-azabicyclo[3.1.0]hexane core and tert-butyl carboxylate group, make it a valuable intermediate for the development of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like tert-butyl rel-(1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The compound's aminomethyl functionality and rigid bicyclic framework offer steric and electronic advantages in medicinal chemistry, aligning with trends in fragment-based drug design. Its CAS No. 1638761-31-5 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

From a synthetic perspective, the tert-butyl protecting group in this molecule enhances stability during multi-step reactions, a feature highly valued in peptide coupling and cross-coupling methodologies. The compound's rel-(1R,3R,5R) stereochemistry also underscores its utility in stereoselective transformations, a hot topic in green chemistry and sustainable synthesis. Questions like "How to synthesize tert-butyl-protected azabicyclo compounds?" or "Applications of 2-azabicyclo[3.1.0]hexane derivatives in CNS drugs" are commonly explored in forums and research papers, highlighting its interdisciplinary appeal.

Analytical characterization of CAS No. 1638761-31-5 typically involves techniques such as NMR, HPLC, and mass spectrometry, with emphasis on purity and enantiomeric excess. The compound's solubility profile—moderate in polar aprotic solvents like DMSO—makes it suitable for high-throughput screening assays. Additionally, its azabicyclo[3.1.0]hexane scaffold is structurally analogous to motifs found in natural products, sparking interest in biodiversity-inspired drug development.

In the context of intellectual property, patents referencing tert-butyl rel-(1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate often focus on its use as a key intermediate for kinase inhibitors or GPCR modulators. This aligns with industry trends toward personalized medicine and targeted therapies. The compound's carboxylate group further enables derivatization via amide bond formation, a strategy leveraged in prodrug design and bioconjugation.

Environmental and regulatory considerations for this compound emphasize biodegradability and low ecotoxicity, consistent with the principles of green chemistry. Its non-hazardous classification under standard safety protocols (e.g., GHS) ensures compliance in laboratory and manufacturing environments. Researchers frequently query "Safety data for CAS 1638761-31-5" or "Scaling up azabicyclohexane derivatives," indicating practical concerns in process optimization.

Future directions for tert-butyl rel-(1R,3R,5R)-3-(aminomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate may include exploration in RNA-targeting therapeutics or as a ligand in catalytic systems. Its versatility and modularity position it as a cornerstone in the toolkit of synthetic and medicinal chemists, bridging gaps between academic innovation and industrial application.